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Compound of Interest

Compound Name: SARS-CoV-2 3CLpro-IN-3

Cat. No.: B13920305

This document provides crucial safety and logistical information for the proper handling and
disposal of the research compound SARS-CoV-2 3CLpro-IN-3. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
a safe laboratory environment.

Disclaimer: A specific Safety Data Sheet (SDS) for SARS-CoV-2 3CLpro-IN-3 is not readily
available. Therefore, the following procedures are based on best practices for handling and
disposing of novel, small molecule protease inhibitors and should be treated as a precautionary
guide.[1] All chemical waste should be managed as hazardous unless explicitly stated
otherwise by a verified source.[1] Always consult with your institution's Environmental Health
and Safety (EHS) department for specific guidelines and requirements.

Hazard Assessment and Personal Protective
Equipment (PPE)

As a bioactive small molecule inhibitor, SARS-CoV-2 3CLpro-IN-3 should be handled with care
to minimize exposure.[1] While specific toxicity data is unavailable, potential hazards could
include skin and eye irritation, or unknown long-term health effects.[1]

Mandatory Personal Protective Equipment (PPE) when handling SARS-CoV-2 3CLpro-IN-3:
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PPE Category Specification Purpose

) Nitrile or other chemical- )
Hand Protection _ To prevent skin contact.
resistant gloves.

Eye Protection Chemical safety goggles. To protect eyes from splashes.

] To protect from contamination
Body Protection Standard laboratory coat. )
of personal clothing.

Use of a fume hood is
) ) recommended when handling To avoid inhalation of fine
Respiratory Protection ] )
the solid compound or particles.[1]

preparing solutions.

Step-by-Step Disposal Procedures

The primary directive for the disposal of SARS-CoV-2 3CLpro-IN-3 is to treat it as hazardous
chemical waste.[1] Adherence to your institution's hazardous waste management program is
mandatory.

1. Segregation of Waste:
» Do not mix waste containing SARS-CoV-2 3CLpro-IN-3 with general laboratory trash.[1]
o Keep different waste streams separate. This includes:

o Solid Waste: Unused or expired compounds, contaminated weigh boats, pipette tips,
gloves, and other disposable lab supplies.[1]

o Liquid Waste: Solutions containing the inhibitor. It is good practice to separate
halogenated and non-halogenated solvent waste.[1]

2. Waste Containment:

» Solid Waste: Collect in a designated, leak-proof container with a secure lid.[1] The container
must be made of a material compatible with the chemical.
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Liquid Waste: Use a compatible, non-reactive, and sealable container.[1] For instance, avoid
storing corrosive materials in metal containers.[1] The container must be kept closed when
not in use.[1]

. Labeling:

Clearly label all waste containers with a hazardous waste tag as soon as the first piece of
waste is added.[1]

The label must include:

o

The full chemical name: "SARS-CoV-2 3CLpro-IN-3" (avoid abbreviations).[1]

The words "Hazardous Waste".

[¢]

[¢]

An accurate description of the contents (e.g., "Solid waste with SARS-CoV-2 3CLpro-IN-
3" or "Methanol solution containing SARS-CoV-2 3CLpro-IN-3").

The date the waste was first added.

[¢]

. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area
within the laboratory.[1]

This area should be secure and away from incompatible materials.[2]
. Disposal Request:

Once the waste container is full or ready for disposal, follow your institution's established
procedure to request a hazardous waste pickup from the EHS department.[1]

. Chemical Deactivation:

Do not attempt to neutralize or deactivate the chemical waste without a validated and
approved protocol from your institution's EHS department.[1] Such actions can be dangerous
and may create new, unknown hazards.[1]
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Disposal Workflow

Start: Handling SARS-CoV-2 3CLpro-IN-3
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'
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(Solid & Liquid)

'

Contain Solid Waste Contain Liquid Waste
in Labeled, Sealed Container in Labeled, Sealed Container

'

Label Container as
'Hazardous Waste' with
Full Chemical Name

'

Store in Designated
Satellite Accumulation Area

'

Request Waste Pickup
from EHS Department

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for SARS-CoV-2 3CLpro-IN-3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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